Cas no 16206-42-1 (2-Naphthalenebutanoicacid, a-methyl-g-oxo-)

• Product Name: 2-Naphthalenebutanoicacid, a-methyl-g-oxo-
• CAS No: 16206-42-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 235826
• PubChem ID: 293040
• Update Time: 2025-05-20

2-Naphthalenebutanoicacid, a-methyl-g-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenebutanoicacid, a-methyl-g-oxo-
• 2-methyl-4-naphthalen-2-yl-4-oxobutanoic acid
• 2-methyl-3-(2-napthoyl)propanoic acid
• 2-methyl-4-(naphthalen-2-yl)-4-oxobutanoic acid
• 2-Methyl-4-[2]naphthyl-4-oxo-buttersaeure
• 2-methyl-4-[2]naphthyl-4-oxo-butyric acid
• 3-(2-naphthoyl)-2-methylpropionic acid
• AC1L6JB9
• AC1Q5RQH
• AG-J-62051
• AR-1E3609
• CTK4D1080
• NSC159331
• 2-Methyl-4-(2-naphthyl)-4-oxobutanoic Acid
• SY298971
• AKOS010910677
• DTXSID10303610
• YTQSBIFDAFVJOC-UHFFFAOYSA-N
• NSC-159331
• 16206-42-1
• 2-Naphthalenebutanoic acid, alpha-methyl-gamma-oxo-
• SCHEMBL11152669
• EN300-706177
• MFCD16432863

• Inchi： 1S/C15H14O3/c1-10(15(17)18)8-14(16)13-7-6-11-4-2-3-5-12(11)9-13/h2-7,9-10H,8H2,1H3,(H,17,18)
• InChI Key： YTQSBIFDAFVJOC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.213
• Boiling Point: 458.5°Cat760mmHg
• Flash Point: 245.2°C
• Refractive Index: 1.613
• PSA: 54.37000
• LogP: 3.13330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 2-Naphthalenebutanoicacid, a-methyl-g-oxo-

Professional Introduction to 2-Naphthalenebutanoic acid, α-methyl-g-oxo- (CAS No. 16206-42-1)

2-Naphthalenebutanoic acid, α-methyl-g-oxo-, identified by the Chemical Abstracts Service Number (CAS No.) 16206-42-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of β-keto acids, characterized by its unique structural framework that combines a naphthalene moiety with a butanoic acid backbone, modified by an α-methyl-g-oxo group. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The naphthalenebutanoic acid moiety contributes to the compound's hydrophobicity and aromaticity, which are often exploited in drug design to enhance binding affinity and metabolic stability. The presence of the α-methyl-g-oxo group introduces a reactive site that can be further functionalized, enabling the synthesis of more complex derivatives with tailored pharmacological properties. This compound has been studied for its potential applications in the synthesis of nonsteroidal anti-inflammatory agents (NSAIDs) and other therapeutic compounds.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Naphthalenebutanoic acid, α-methyl-g-oxo- and biological targets. Studies have demonstrated that the naphthalene ring can effectively engage with hydrophobic pockets in enzymes and receptors, while the carboxylic acid and keto groups provide opportunities for hydrogen bonding and ionic interactions. These insights have guided the development of novel analogs with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural flexibility to create derivatives with enhanced efficacy and reduced side effects. For instance, modifications to the α-methyl-g-oxo group have led to compounds with significant anti-inflammatory activity, making them promising candidates for further clinical investigation. The compound's ability to serve as a scaffold for such modifications underscores its importance in medicinal chemistry.

The synthesis of 2-Naphthalenebutanoic acid, α-methyl-g-oxo- typically involves multi-step organic reactions, often starting from commercially available naphthalene derivatives. The introduction of the butanoic acid chain followed by functionalization at the α-position requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities for research purposes.

From a regulatory perspective, this compound is not classified as a hazardous or controlled substance, which simplifies its handling and distribution for academic and industrial research. Its stability under standard storage conditions further enhances its practicality as an intermediate in laboratory settings. However, as with any chemical reagent, proper safety protocols should be followed to minimize exposure risks.

The growing interest in 2-Naphthalenebutanoic acid, α-methyl-g-oxo- is also reflected in its increasing demand across pharmaceutical companies and research institutions. Collaborative efforts between synthetic chemists and biologists are driving innovation in drug discovery programs where this compound plays a pivotal role. Its unique structural attributes make it an attractive candidate for designing molecules that can modulate key biological pathways involved in inflammation, pain, and other diseases.

In conclusion, 2-Naphthalenebutanoic acid, α-methyl-g-oxo- (CAS No. 16206-42-1) represents a valuable asset in modern pharmaceutical research due to its structural versatility and potential therapeutic applications. The ongoing exploration of its derivatives continues to expand our understanding of how molecular design can influence biological activity. As computational tools become more sophisticated and synthetic methodologies evolve, compounds like this one will undoubtedly remain at the forefront of medicinal chemistry innovation.